![molecular formula C8H5NO3 B081381 Benzo[d]oxazole-5-carboxylic acid CAS No. 15112-41-1](/img/structure/B81381.png)
Benzo[d]oxazole-5-carboxylic acid
Overview
Description
Benzo[d]oxazole-5-carboxylic acid is a chemical compound with the molecular formula C8H5NO3 . It is used as a reactant in the design, synthesis, structure-activity relationship, and in vivo activity of azabicyclic aryl amides as α7 nicotinic acetylcholine receptor agonists .
Synthesis Analysis
The synthesis of Benzo[d]oxazole-5-carboxylic acid involves heating a mixture of 4-amino-3-hydroxybenzoic acid and formic acid trimethyl ester at 100°C for 2 hours . The mixture is then cooled to room temperature, diluted with methanol, and filtered through Celite diatomaceous earth filter aid. The filtrate is then concentrated under vacuum to obtain the product .Molecular Structure Analysis
The molecular structure of Benzo[d]oxazole-5-carboxylic acid consists of a benzene ring fused with an oxazole ring at the 1,3-positions. The carboxylic acid group is attached at the 5-position of the oxazole ring .Chemical Reactions Analysis
Benzo[d]oxazole-5-carboxylic acid can undergo various chemical reactions. For instance, it can participate in direct arylation and alkenylation reactions . It can also be involved in a [2 + 2 + 1] annulation of terminal alkynes, nitriles, and oxygen atoms using 8-methylquinoline N-oxide as an oxidant .Physical And Chemical Properties Analysis
Benzo[d]oxazole-5-carboxylic acid is a solid at room temperature . It has a molecular weight of 163.13 .Scientific Research Applications
Antimicrobial Activity
Specific Scientific Field
Pharmaceutical Chemistry
Summary of the Application
Benzo[d]oxazole-5-carboxylic acid derivatives have been synthesized and evaluated for their antimicrobial activity .
Methods of Application or Experimental Procedures
The derivatives were prepared and their antimicrobial activity was evaluated against Gram positive and Gram negative bacterial (S. typhi, E. coli, S. aureus and B. subtilis) and fungal strains (C. albicans and A. niger) .
Results or Outcomes
The specific results or outcomes of this application were not detailed in the source. However, the study indicates that these derivatives have potential antimicrobial activity .
Neuroprotective Effects
Specific Scientific Field
Neuroscience
Summary of the Application
A series of novel synthetic substituted benzo[d]oxazole-based derivatives exerted neuroprotective effects on β-amyloid (Aβ)-induced PC12 cells as a potential approach for the treatment of Alzheimer’s disease (AD) .
Methods of Application or Experimental Procedures
The specific methods of application or experimental procedures were not detailed in the source. However, it involves the synthesis of benzo[d]oxazole-based derivatives and their application on β-amyloid (Aβ)-induced PC12 cells .
Results or Outcomes
The specific results or outcomes of this application were not detailed in the source. However, the study indicates that these derivatives have potential neuroprotective effects .
Antifungal Activity
Summary of the Application
Benzo[d]oxazole derivatives have been synthesized and evaluated for their antifungal potential .
Methods of Application or Experimental Procedures
The derivatives were prepared and their antifungal activity was evaluated against various strains using 5-flourocytosine as a reference drug .
Results or Outcomes
The activity of certain compounds was found to be superior or comparable to the reference drug .
Fluorescent Dyes
Specific Scientific Field
Chemistry
Summary of the Application
Oxazoles, which include Benzo[d]oxazole-5-carboxylic acid, are used as fluorescent dyes .
Methods of Application or Experimental Procedures
The specific methods of application or experimental procedures were not detailed in the source. However, it involves the synthesis of oxazole derivatives and their application as fluorescent dyes .
Results or Outcomes
The specific results or outcomes of this application were not detailed in the source. However, the study indicates that these derivatives have potential applications as fluorescent dyes .
Anticancer Activity
Summary of the Application
Benzo[d]oxazole derivatives have been synthesized and evaluated for their anticancer potential .
Methods of Application or Experimental Procedures
The derivatives were prepared and their anticancer activity was evaluated against various cancer cell lines .
Results or Outcomes
The specific results or outcomes of this application were not detailed in the source. However, the study indicates that these derivatives have potential anticancer activity .
Agrochemicals
Specific Scientific Field
Agriculture
Summary of the Application
Oxazoles, which include Benzo[d]oxazole-5-carboxylic acid, are used as agrochemicals .
Methods of Application or Experimental Procedures
The specific methods of application or experimental procedures were not detailed in the source. However, it involves the synthesis of oxazole derivatives and their application as agrochemicals .
Results or Outcomes
The specific results or outcomes of this application were not detailed in the source. However, the study indicates that these derivatives have potential applications as agrochemicals .
Safety And Hazards
The safety information for Benzo[d]oxazole-5-carboxylic acid indicates that it is hazardous. It has been assigned the GHS07 pictogram, with the signal word “Warning”. The hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) .
properties
IUPAC Name |
1,3-benzoxazole-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5NO3/c10-8(11)5-1-2-7-6(3-5)9-4-12-7/h1-4H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WJBOXEGAWJHKIM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1C(=O)O)N=CO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50597314 |
Source
|
| Record name | 1,3-Benzoxazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50597314 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzo[d]oxazole-5-carboxylic acid | |
CAS RN |
15112-41-1 |
Source
|
| Record name | 1,3-Benzoxazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50597314 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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